Cas no 7511-57-1 (N-[(5-nitrofuran-2-yl)methylideneamino]methanamine)
7511-57-1 structure
Product Name:N-[(5-nitrofuran-2-yl)methylideneamino]methanamine
CAS No:7511-57-1
MF:C6H7N3O3
MW:169.138080835342
CID:981459
PubChem ID:237003
Update Time:2025-04-19
N-[(5-nitrofuran-2-yl)methylideneamino]methanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(5-nitrofuran-2-yl)methylideneamino]methanamine
- 2-diethoxymethyl-5-nitro-furan
- 5-nitro-furan-2-carbaldehyde methylhydrazone
- 5-Nitro-furfural-diaethylacetal
- 5-nitro-furfural-diethylacetal
- 5-Nitro-furfural-methyl-hydrazon
- AC1MHZD9
- Furan, 2-(diethoxymethyl)-5-nitro-
- DTXSID00996611
- 7511-57-1
- 1-methyl-2-[(5-nitrofuran-2-yl)methylidene]hydrazine
-
- Inchi: 1S/C6H7N3O3/c1-7-8-4-5-2-3-6(12-5)9(10)11/h2-4,7H,1H3
- InChI Key: SIQHWVZQRBMPOT-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C=NNC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 169.04881
- Monoisotopic Mass: 169.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- Density: 1.39
- Boiling Point: 294.5°C at 760 mmHg
- Flash Point: 131.9°C
- Refractive Index: 1.586
- PSA: 80.67
- LogP: 1.65520
N-[(5-nitrofuran-2-yl)methylideneamino]methanamine Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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